Cas no 2361839-85-0 (N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product name: N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361839-85-0
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5853534
• PubChem ID: 145903942

N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3664804607
• 2361839-85-0
• N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26580682

• Inchi： 1S/C19H26N2O4/c1-4-18(23)21-11-9-15(10-12-21)19(24)20(2)17(13-22)14-5-7-16(25-3)8-6-14/h4-8,15,17,22H,1,9-13H2,2-3H3
• InChI Key： FOLXDLVVMHQRBX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(C)C(CO)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų
• XLogP3: 1.1

Additional information on N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide, identified by the CAS number 2361839-85-0, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structural composition, synthesis methods, pharmacological properties, and potential applications.

At its core, the molecule consists of a piperidine ring, a six-membered cyclic amine, which serves as the central scaffold. The piperidine ring is substituted at the 4-position with a carboxamide group. This group is further modified by two substituents: an N-methyl group and an N-[2-hydroxy-1-(4-methoxyphenyl)ethyl] group. Additionally, the piperidine ring is acylated at the 1-position with a prop-2-enoyl group, which introduces a double bond into the structure, enhancing its reactivity and biological potential.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as nucleophilic substitution, amide bond formation, and conjugate addition reactions to construct the molecule. Recent studies have focused on optimizing these synthetic pathways to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been explored to accelerate reaction times while maintaining product purity.

From a pharmacological standpoint, this compound exhibits interesting bioactivity. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways. Specifically, it has shown promise in inhibiting enzymes associated with inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. Furthermore, its ability to interact with G protein-coupled receptors (GPCRs) suggests potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with target proteins. These studies have provided insights into its binding affinity and selectivity profiles. For example, molecular docking simulations have revealed that the hydroxyl and methoxy groups play a critical role in stabilizing interactions within the active site of target enzymes.

In terms of applications, this compound holds potential in drug discovery programs targeting chronic inflammatory diseases. Its ability to modulate key inflammatory mediators makes it a valuable lead compound for developing novel therapeutics. Additionally, its structural versatility allows for further chemical modifications to enhance its pharmacokinetic properties, such as improving bioavailability and reducing toxicity.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. The integration of artificial intelligence (AI) tools into drug design pipelines is also anticipated to play a pivotal role in refining its therapeutic profile.

In conclusion, N-[2-hydroxy-1-(4-methoxyphenyl)ethyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide represents a promising molecule with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with advanced synthetic methodologies and pharmacological insights, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound may pave the way for innovative treatments addressing unmet medical needs.